Cas no 1261777-03-0 (3-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone)

• Product name: 3-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone
• CAS No: 1261777-03-0
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• CID: 4985980

3-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone

• Inchi： 1S/C11H11ClF2O2/c1-16-10-7(9(15)5-6-12)3-2-4-8(10)11(13)14/h2-4,11H,5-6H2,1H3
• InChI Key： NDEPUXOBBUCLEI-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=C(C(F)F)C=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone

Professional Introduction to 3-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone (CAS No. 1261777-03-0)

3-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone, with the chemical identifier CAS No. 1261777-03-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates several functional groups, including a chloro substituent, a difluoromethyl group, and a methoxy group, which collectively contribute to its reactivity and utility in drug development.

The significance of 3-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone lies in its role as a precursor in the preparation of complex pharmaceutical agents. The presence of the chloro group allows for further functionalization via nucleophilic substitution reactions, while the difluoromethyl moiety is known to enhance metabolic stability and binding affinity in drug molecules. Additionally, the methoxy group introduces polarity and solubility characteristics that are beneficial for formulation purposes. These attributes make it a valuable building block for medicinal chemists aiming to develop novel therapeutic entities.

Recent advancements in synthetic methodologies have highlighted the versatility of CAS No. 1261777-03-0 in constructing heterocyclic compounds and other pharmacophores. Researchers have leveraged its reactivity to develop efficient synthetic routes to bioactive scaffolds, including kinase inhibitors and antiviral agents. For instance, studies have demonstrated its utility in generating substituted pyrazoles and pyrimidines, which are pivotal in designing molecules with targeted biological activities. The ability to manipulate its structure through cross-coupling reactions and other transformations has opened new avenues for drug discovery.

The incorporation of fluorine atoms in pharmaceuticals is a well-documented strategy to improve pharmacokinetic properties. The difluoromethyl group in 3-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone contributes to this trend by enhancing lipophilicity and reducing metabolic degradation. This feature has been particularly exploited in the development of next-generation antiviral and anticancer drugs, where maintaining structural integrity under physiological conditions is critical. The compound’s ability to serve as a scaffold for such modifications underscores its importance in modern drug design.

In addition to its synthetic utility, 3-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone has been investigated for its potential applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where fluorinated compounds are increasingly employed due to their stability and charge transport capabilities. While primarily recognized for its pharmaceutical applications, this dual functionality highlights the broad spectrum of possibilities that emerge from studying such specialized chemicals.

The chemical community continues to explore innovative ways to utilize intermediates like CAS No. 1261777-03-0. Emerging research suggests that modifications to its core structure could yield novel compounds with enhanced therapeutic profiles. For example, studies are underway to investigate derivatives that exhibit improved selectivity or reduced side effects compared to existing drugs. Such efforts align with global trends toward precision medicine, where tailored molecular constructs are designed to address specific pathological conditions more effectively.

The synthesis of complex molecules often requires multi-step processes that rely on high-yielding intermediates like 3-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone. Advances in flow chemistry and continuous manufacturing have further streamlined the production of these intermediates, enabling larger-scale synthesis with greater efficiency. This technological progress not only accelerates drug development but also reduces costs associated with intermediate purification and handling. The compound’s role in these processes underscores its importance as a cornerstone of modern synthetic chemistry.

The environmental impact of pharmaceutical synthesis is another critical consideration that drives innovation in chemical methodology. By optimizing synthetic routes to minimize waste and hazardous byproducts, researchers can enhance sustainability while maintaining high yields of valuable intermediates like 3-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone. Such practices align with broader industry initiatives aimed at reducing the ecological footprint of drug development without compromising efficacy or safety.

In conclusion, 3-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone (CAS No. 1261777-03-0) represents a significant asset in the realm of pharmaceutical chemistry and materials science. Its unique structural features enable diverse applications ranging from drug synthesis to advanced material development. As research continues to uncover new possibilities for this compound and its derivatives, it will undoubtedly remain at the forefront of scientific innovation for years to come.